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Compound of Interest

Compound Name: N-Boc-Tris

Cat. No.: B176521 Get Quote

An In-depth Overview of the Structure, Synthesis, and Applications of a Versatile Scaffolding

Molecule

N-Boc-Tris, chemically known as tert-Butyl N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-

yl]carbamate, is a crucial intermediate and multifunctional scaffold in modern organic synthesis,

particularly within the realms of medicinal chemistry and drug development.[1] Its unique

structure, featuring a sterically hindered tert-butoxycarbonyl (Boc) protected amine and three

primary hydroxyl groups, offers chemists a versatile platform for the construction of complex

molecular architectures.[1] This guide provides a detailed examination of the structure,

properties, synthesis, and applications of N-Boc-Tris for researchers, scientists, and

professionals in the field of drug discovery.

Core Structure and Properties
N-Boc-Tris is a derivative of tris(hydroxymethyl)aminomethane (Tris), a common biological

buffer.[1] The primary amine of the Tris core is protected by a Boc group, which is notably

stable under most basic and nucleophilic conditions but can be readily removed under acidic

conditions.[1][2] This "orthogonal" protection strategy is invaluable in multi-step syntheses,

allowing for selective functionalization of the hydroxyl groups while the amine remains shielded.

[1]

The molecular structure of N-Boc-Tris provides a compact and multifunctional scaffold. The

three free hydroxyl groups serve as versatile handles for further derivatization, enabling the

attachment of various chemical entities, such as linkers, payloads, or targeting moieties.[1]
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Physicochemical and Computational Data
A summary of the key physicochemical and computational properties of N-Boc-Tris is

presented in the table below, compiled from various chemical suppliers and databases.

Property Value Source(s)

CAS Number 146651-71-0 [2][3][4][5][6]

Molecular Formula C₉H₁₉NO₅ [2][4][5]

Molecular Weight 221.25 g/mol [1][5]

Purity ≥95% [1][5][6]

SMILES
O=C(OC(C)(C)C)NC(CO)

(CO)CO
[4][5]

Topological Polar Surface Area

(TPSA)
99.02 Å² [5]

logP -0.7732 [5]

Hydrogen Bond Acceptors 5 [5]

Hydrogen Bond Donors 4 [5]

Rotatable Bonds 4 [5]

Storage Condition -20°C [2][6]

Experimental Protocols
The synthesis of N-Boc-Tris involves the selective protection of the primary amine of

tris(hydroxymethyl)aminomethane. Below are detailed experimental protocols for the Boc

protection of the amine and the subsequent deprotection.

Synthesis of N-Boc-Tris (Boc Protection of Tris)
This protocol is a generalized procedure for the N-tert-butoxycarbonylation of a primary amine

using di-tert-butyl dicarbonate (Boc₂O).
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Materials:

Tris(hydroxymethyl)aminomethane

Di-tert-butyl dicarbonate (Boc₂O)

Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

0.1 N aqueous Hydrochloric Acid (HCl)

tert-Butyl methyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve tris(hydroxymethyl)aminomethane (1.0 equivalent) in a suitable solvent mixture

such as aqueous THF or a water/acetone mixture in a round-bottom flask.

Cool the stirred solution to 0°C in an ice bath.

Add di-tert-butyl dicarbonate (Boc₂O, 1.0-1.1 equivalents) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir overnight.

Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm the

consumption of the starting amine.
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Upon completion, add saturated aqueous NaHCO₃ solution to the reaction mixture.

Extract the aqueous mixture with a suitable organic solvent such as tert-butyl methyl ether (3

x volume of the aqueous layer).

Combine the organic extracts and wash sequentially with 0.1 N aqueous HCl and saturated

aqueous NaHCO₃ solution.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator to yield the crude N-Boc-Tris.

The crude product can be further purified by column chromatography on silica gel if

necessary.

Deprotection of the Boc Group
The Boc protecting group can be efficiently removed under acidic conditions to liberate the free

amine.

Materials:

N-Boc-Tris

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Round-bottom flask

Magnetic stirrer and stir bar

Procedure:

Dissolve the N-Boc-Tris in dichloromethane (DCM).

Add trifluoroacetic acid (TFA) to the solution (typically a 25-50% v/v solution of TFA in DCM).

Stir the reaction at room temperature for 30-60 minutes.
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Monitor the deprotection by TLC until the starting material is consumed.

Remove the solvent and excess TFA under reduced pressure.

The resulting amine salt can often be used directly in the next synthetic step after

neutralization with a suitable base.

Applications in Drug Development and Research
N-Boc-Tris serves as a versatile building block in several areas of pharmaceutical and

chemical research:

Pharmaceutical Intermediate: It is a key component in the synthesis of complex organic

molecules with specific biological activities. The controlled deprotection of the Boc group

allows for precise reaction sequences, which is critical in multi-step drug synthesis.[3]

Bioconjugation: The three hydroxyl groups provide attachment points for biomolecules,

making N-Boc-Tris an ideal scaffold for creating antibody-drug conjugates (ADCs) or other

bioconjugates.[1]

Polymer and Material Science: It can be used to introduce reactive hydroxyl groups into

polymer systems.[1]

Medicinal Chemistry: N-Boc-Tris functions as a core structure in the design of novel

therapeutic agents.[1]

Probe Development: Its multifunctional nature allows for the construction of small-molecule

probes for biological research.[1]

Visualizing the Role of N-Boc-Tris in Synthesis
The following diagrams, generated using the DOT language, illustrate the synthetic utility of N-
Boc-Tris.
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Synthesis of N-Boc-Tris

Tris(hydroxymethyl)aminomethane
(Starting Material)

N-Boc-Tris
(Protected Intermediate)

 Boc Protection

Boc Anhydride
(Protecting Agent)

Click to download full resolution via product page

Caption: Synthetic pathway for the Boc protection of Tris.

N-Boc-Tris as a Synthetic Scaffold
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Caption: Workflow illustrating the use of N-Boc-Tris as a scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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